N-(diphenylmethyl)-2-methoxyacetamide
Overview
Description
N-(diphenylmethyl)-2-methoxyacetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a pharmacological tool. DPA is a white crystalline powder that is soluble in organic solvents, but insoluble in water.
Mechanism of Action
The mechanism of action of N-(diphenylmethyl)-2-methoxyacetamide is not fully understood, but it is thought to involve the modulation of GABAergic neurotransmission. This compound has been shown to increase the activity of the GABA-A receptor, which is involved in the regulation of anxiety, sleep, and muscle relaxation.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and sedative effects. This compound has also been shown to decrease the levels of glutamate in the brain, which may contribute to its anticonvulsant effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(diphenylmethyl)-2-methoxyacetamide in lab experiments is its ability to modulate GABAergic neurotransmission. This makes it a useful tool for investigating the role of GABA in various physiological and pathological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(diphenylmethyl)-2-methoxyacetamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential therapeutic uses of this compound in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
N-(diphenylmethyl)-2-methoxyacetamide can be synthesized using a variety of methods, including the reaction of diphenylmethyl chloride with 2-methoxyacetamide in the presence of a base such as potassium carbonate. Another method involves the reaction of diphenylmethylamine with 2-methoxyacetyl chloride in the presence of a base such as triethylamine. The yield of this compound can be improved by using a solvent such as dichloromethane.
Scientific Research Applications
N-(diphenylmethyl)-2-methoxyacetamide has been used in scientific research to investigate its potential as a pharmacological tool. This compound has been shown to have a variety of effects on the central nervous system, including anxiolytic, anticonvulsant, and sedative effects. This compound has also been shown to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
IUPAC Name |
N-benzhydryl-2-methoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-19-12-15(18)17-16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQJKVWGRKBADFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenyl)-N-{[(2-hydroxy-4,5-dimethylphenyl)amino]carbonothioyl}acetamide](/img/structure/B5770118.png)
![2-(2,5-dimethoxybenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one](/img/structure/B5770123.png)
![N-[4-(acetylamino)phenyl]-2-(4-fluorophenoxy)acetamide](/img/structure/B5770150.png)
![isopropyl 3-amino-4,5,6-trimethylthieno[2,3-b]pyridine-2-carboxylate](/img/structure/B5770162.png)
![4-[(4-phenoxyphenyl)sulfonyl]morpholine](/img/structure/B5770179.png)
![3-(4-chloro-1H-pyrazol-1-yl)-N'-{[5-(2-methyl-4-nitrophenyl)-2-furyl]methylene}propanohydrazide](/img/structure/B5770195.png)
![6,6-dimethyl-2-(methylthio)-4-(1-piperidinyl)-5,8-dihydro-6H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidine](/img/structure/B5770202.png)
